Cas no 121370-60-3 (O1-benzyl O4-tert-butyl piperazine-1,4-dicarboxylate)

• Product name: O1-benzyl O4-tert-butyl piperazine-1,4-dicarboxylate
• CAS No: 121370-60-3
• MF: C₁₇H₂₄N₂O₄
• MW: 320.38346
• MDL: MFCD16892489
• CID: 1083323
• PubChem ID: 15016698

O1-benzyl O4-tert-butyl piperazine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl 4-tert-butyl piperazine-1,4-dicarboxylate
• 1-O-benzyl 4-O-tert-butyl piperazine-1,4-dicarboxylate
• Piperazine-1,4-dicarboxylic acid benzyl ester tert-butyl ester
• O1-benzyl O4-tert-butyl piperazine-1,4-dicarboxylate
• N-t-butoxycarbonyl-N'-benzyloxycarbonylpiperazine
• HS-8766
• SCHEMBL1842426
• DA-14314
• N-Boc-N-Cbz-piperazine
• MFCD16892489
• 121370-60-3
• 1-Benzyl4-tert-butylpiperazine-1,4-dicarboxylate
• 1-Benzyl 4-(tert-butyl) piperazine-1,4-dicarboxylate
• Benzyl tert-butyl piperazine-1,4-dicarboxylate
• tert-Butyl 4-((benzyloxy)carbonyl) piperazine-1-carboxylate
• MCRCVCVGQNSZST-UHFFFAOYSA-N
• DTXSID80566992
• N-tert-butyloxycarbonyl-N'-benzyloxycarbonyl-piperazine
• CS-0442599
• N-tert-butyloxycarbonyl--N'-benzyloxycarbonyl-piperazine

• MDL： MFCD16892489
• Inchi： InChI=1S/C17H24N2O4/c1-17(2,3)23-16(21)19-11-9-18(10-12-19)15(20)22-13-14-7-5-4-6-8-14/h4-8H,9-13H2,1-3H3
• InChI Key： MCRCVCVGQNSZST-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1CCN(CC1)C(=O)OCC2=CC=CC=C2

Computed Properties

• Exact Mass: 320.17360725g/mol
• Monoisotopic Mass: 320.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų
• XLogP3: 2.3